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Compound of Interest

Compound Name: 4-Chlorobutanal

Cat. No.: B1267710

This guide provides comprehensive safety protocols, troubleshooting advice, and frequently
asked questions for researchers, scientists, and drug development professionals working with
4-Chlorobutanal. Adherence to these procedures is critical due to the flammable and
potentially hazardous nature of this chemical.

Quick Reference Data

The following table summarizes key quantitative safety and physical property data for 4-
Chlorobutanal.
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Property Value

Molecular Formula CsH-CIO

Molecular Weight 106.55 g/mol

Flash Point 51 °C (124 °F)[1]

Boiling Point 118.37 °C (rough estimate)[1]
Density 1.106 g/cm3[1]

Vapor Pressure

2.68 mmHg at 25 °C

Permissible Exposure Limit (PEL)

No specific PEL has been established by
OSHA. It is recommended to handle 4-
Chlorobutanal in a well-ventilated area and

minimize exposure.

Threshold Limit Value (TLV)

No specific TLV has been established by
ACGIH. Good industrial hygiene practices
should be followed to keep exposure as low as

reasonably achievable.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 4-Chlorobutanal?

Al: 4-Chlorobutanal is a flammable liquid and vapor.[2] It can also cause skin and eye

irritation.[2] Due to its reactivity, it should be handled with care to avoid polymerization or

decomposition.[1]

Q2: What personal protective equipment (PPE) is required when handling 4-Chlorobutanal?

A2: The following PPE should be worn at all times when handling 4-Chlorobutanal:

o Eye Protection: Chemical safety goggles and a face shield.

e Hand Protection: Chemically resistant gloves (e.qg., nitrile or butyl rubber).

o Body Protection: A flame-retardant lab coat or coveralls.
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o Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there
is a risk of exceeding exposure limits, a respirator may be necessary.

Q3: How should 4-Chlorobutanal be stored?

A3: Store 4-Chlorobutanal in a tightly closed container in a cool, dry, and well-ventilated area
away from heat, sparks, and open flames.[3] It should be stored separately from incompatible
materials such as strong oxidizing agents, strong acids, strong bases, and strong reducing
agents.

Q4: What should | do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately wash the affected area with soap and plenty of water.
For eye contact, rinse cautiously with water for several minutes, removing contact lenses if
present and easy to do.[3] Seek medical attention in both cases.

Q5: How should I dispose of 4-Chlorobutanal waste?

A5: Dispose of 4-Chlorobutanal waste in a designated, labeled container for hazardous
chemical waste.[3] Follow all local, state, and federal regulations for hazardous waste disposal.
Do not pour it down the drain.

Troubleshooting Guides
Issue: | smell a pungent odor while working with 4-Chlorobutanal in the fume hood.

o Possible Cause: The fume hood may not be functioning correctly, or your experimental setup
may have a leak.

e Solution:
o Immediately stop your work and secure all containers of 4-Chlorobutanal.
o Check the fume hood's airflow indicator to ensure it is operating within its specified range.

o If the airflow is low, contact your facility's maintenance department. Do not continue work
until the fume hood is certified as safe.
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o If the airflow is normal, carefully inspect your apparatus for any leaks.

o If you cannot identify the source of the odor, evacuate the area and inform your supervisor
or safety officer.

Issue: | observe a color change or the formation of solids in my container of 4-Chlorobutanal.

» Possible Cause: This could indicate decomposition or polymerization of the chemical, which
may be caused by contamination or improper storage.

e Solution:

[¢]

Do not open the container.

o Carefully move the container to an isolated and well-ventilated area, away from heat and
other chemicals.

o Inform your supervisor and your institution's environmental health and safety (EHS) office
immediately.

o The EHS office will provide guidance on how to safely handle and dispose of the
potentially unstable material.

Detailed Experimental Protocols
Protocol 1: Weighing and Transferring 4-Chlorobutanal

e Preparation:

o

Ensure the chemical fume hood is on and functioning correctly.

[¢]

Don all required PPE (safety goggles, face shield, chemically resistant gloves, lab coat).

Place a calibrated balance inside the fume hood.

[¢]

[e]

Have a labeled, sealable waste container ready for any contaminated materials.

e Procedure:
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Place a clean, dry, and tared secondary container on the balance.
Carefully open the primary container of 4-Chlorobutanal inside the fume hood.

Using a clean pipette or syringe, transfer the desired amount of 4-Chlorobutanal to the
secondary container. Avoid splashing.

Securely close the primary container.
Record the weight.

Wipe any minor drips on the outside of the container with a chemically compatible wipe
and dispose of it in the hazardous waste container.

Protocol 2: Setting up a Reaction with 4-Chlorobutanal

e Preparation:

[e]

o

[¢]

[¢]

Assemble your reaction apparatus inside a certified chemical fume hood.
Ensure all glassware is clean, dry, and free of cracks.

Use a heating mantle with a temperature controller for any heating steps. Do not use an
open flame.

Have appropriate quenching materials and an ice bath readily available.

e Procedure:

[e]

Add any solvents or other reagents to the reaction vessel first.

Slowly add the pre-weighed 4-Chlorobutanal to the reaction vessel. If the reaction is
exothermic, add it dropwise and monitor the temperature.

Once the addition is complete, proceed with your experimental procedure, continuously
monitoring the reaction for any signs of instability.

Upon completion, follow a pre-determined and approved quenching and workup
procedure.
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Visualized Workflows
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Spill Detected

Assess the spill size and location

Is the spill large or unmanageable?

Evacuate the area immediately! Don appropriate PPE

Alert supervisor and EHS Contain the spill with absorbent material

Use non-sparking tools to clean up

Place waste in a labeled, sealed container

Decontaminate the area

Dispose of waste according to regulations
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Fire Emergency

Fire detected involving 4-Chlorobutanal

Is the fire small and containable?

Yes, and you are trained \ No or untrained

Evacuate the area immediately!

Use a dry chemical or CO2 extinguisher

Activate the fire alarm

Call emergency services (911)

Inform supervisor and EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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